![molecular formula C15H16N2O2S B4264213 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide](/img/structure/B4264213.png)
2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide
Overview
Description
2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide, also known as ADTC, is a synthetic compound that has been widely used in scientific research. ADTC belongs to the class of thiophene derivatives, which have shown potential therapeutic effects in various diseases.
Mechanism of Action
The mechanism of action of 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide is not fully understood. However, it has been reported that this compound can inhibit the activity of histone deacetylase (HDAC) enzymes, which are involved in the regulation of gene expression. HDAC inhibitors have been shown to have potential therapeutic effects in cancer and neurodegenerative diseases. This compound has also been reported to inhibit the activity of phosphodiesterase (PDE) enzymes, which are involved in the regulation of cyclic nucleotide signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been reported to induce apoptosis (programmed cell death) in cancer cells by inhibiting HDAC enzymes. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This compound has been reported to improve cognitive function and memory in animal models of neurodegenerative diseases by inhibiting PDE enzymes.
Advantages and Limitations for Lab Experiments
2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has several advantages for lab experiments. This compound is a well-characterized compound with a known synthesis method and purity. This compound has been extensively used in scientific research and has been reported in several scientific articles. This compound has also been shown to have potential therapeutic effects in various diseases, which makes it an attractive tool compound for drug discovery.
However, this compound also has some limitations for lab experiments. This compound is a synthetic compound, which may limit its applicability to natural systems. This compound has also been reported to have low solubility in aqueous solutions, which may limit its use in some experiments. This compound has also been reported to have potential cytotoxic effects at high concentrations, which may limit its use in cell-based assays.
Future Directions
For 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide research include the design and synthesis of novel thiophene derivatives with improved efficacy and selectivity. The development of this compound analogs with better solubility and lower cytotoxicity may also improve its applicability to lab experiments. The investigation of the mechanism of action of this compound and its analogs may provide insights into the regulation of gene expression and cyclic nucleotide signaling pathways. The evaluation of the pharmacokinetic and pharmacodynamic properties of this compound and its analogs may provide important information for the development of new drugs.
Scientific Research Applications
2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has been extensively used in scientific research as a tool compound to investigate the role of thiophene derivatives in various biological processes. This compound has been shown to have potential therapeutic effects in cancer, inflammation, and neurodegenerative diseases. This compound has been used as a reference compound to design and synthesize novel thiophene derivatives with improved efficacy and selectivity.
properties
IUPAC Name |
2-acetamido-4-(2,4-dimethylphenyl)thiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2S/c1-8-4-5-11(9(2)6-8)12-7-20-15(17-10(3)18)13(12)14(16)19/h4-7H,1-3H3,(H2,16,19)(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKRZUMKXUZSREM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CSC(=C2C(=O)N)NC(=O)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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